N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2,3-dimethylphenoxy)acetamide

• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-[3-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C25H24N2O3/c1-15-11-17(3)24-21(12-15)27-25(30-24)19-8-6-9-20(13-19)26-23(28)14-29-22-10-5-7-16(2)18(22)4/h5-13H,14H2,1-4H3,(H,26,28)
• InChI Key: IFSZYYLFSHTPER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC(=CC(=C4O3)C)C)C

Description

DMBA-N-oxide , belongs to the class of 2-aminobenzoxazole derivatives. Researchers have extensively studied this compound due to its unique properties and applications.

Preparation Methods

Synthetic Routes:

• DMBA-N-oxide can be synthesized through various routes, including condensation reactions between appropriate precursors.
• One common method involves the reaction of 2-aminobenzoxazole with 2,3-dimethylphenol, followed by acetylation with acetic anhydride.
• Detailed reaction conditions and purification steps are essential for obtaining high yields.

Industrial Production:

• Industrial-scale production typically involves optimized synthetic routes.
• Precursor availability, cost-effectiveness, and scalability are crucial considerations.

Chemical Reactions Analysis

Reactivity: DMBA-N-oxide undergoes various reactions, including

Common Reagents: Acetic anhydride, oxidizing agents, and Lewis acids.

Major Products: Fluorescent derivatives, modified biomolecules, and intermediates.

Scientific Research Applications

Biochemical Studies:

Medicine and Biology:

Mechanism of Action

Photoinduced Electron Transfer (PET):

Comparison with Similar Compounds

Similar Compounds: